Cas no 2228827-98-1 (5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol)

• Product Name: 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol
• CAS No: 2228827-98-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5876139
• PubChem ID: 165628781
• Update Time: 2025-06-07

5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol
• 2228827-98-1
• EN300-1797964
• 5-[(4-methoxypiperidin-4-yl)methyl]-2-methylphenol

• Inchi： 1S/C14H21NO2/c1-11-3-4-12(9-13(11)16)10-14(17-2)5-7-15-8-6-14/h3-4,9,15-16H,5-8,10H2,1-2H3
• InChI Key： BTMKNECWXTWMJV-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(C)=C(C=2)O)CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol

Comprehensive Overview of 5-(4-Methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1)

In the realm of organic chemistry and pharmaceutical research, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxypiperidine and methylphenol moieties, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol synthesis" or "CAS 2228827-98-1 applications," reflecting its relevance in cutting-edge scientific endeavors.

The molecular structure of 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol combines a phenolic ring with a methoxypiperidine group, offering a versatile scaffold for modifications. This flexibility makes it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for enhanced bioavailability or target specificity. Searches for "piperidine derivatives in drug development" or "phenolic compounds in neuroscience" often intersect with discussions about this molecule.

From a synthetic perspective, CAS No. 2228827-98-1 is typically prepared through multi-step organic reactions involving alkylation and etherification processes. Laboratories focusing on high-throughput screening or fragment-based drug discovery may utilize this compound as a building block. Its methoxy and methyl substituents contribute to its stability and solubility, addressing common challenges in formulation science. Queries like "improving solubility of phenolic compounds" or "piperidine-based ligands" are frequently associated with this topic.

Beyond pharmaceuticals, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol has potential applications in agrochemicals and functional materials. Its aromatic and heterocyclic features align with the growing demand for sustainable chemistry solutions. Environmental concerns have also led to increased searches for "green synthesis of piperidine derivatives" and "biodegradable phenolic compounds," positioning this molecule as a subject of interdisciplinary research.

In summary, 5-(4-methoxypiperidin-4-yl)methyl-2-methylphenol (CAS No. 2228827-98-1) exemplifies the convergence of organic synthesis, drug discovery, and material innovation. Its adaptability to modern computational tools and alignment with industry trends ensure its continued relevance in scientific literature and commercial applications.